Cas no 17635-21-1 (2,3,6-Trimethylquinoxaline)

• Product Name: 2,3,6-Trimethylquinoxaline
• CAS No: 17635-21-1
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD00047593
• CID: 87874
• Update Time: 2026-05-14

2,3,6-Trimethylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Trimethylquinoxaline
• 6-Methyl-2,3-dimethylquinoxaline
• EINECS 241-618-2
• 2,3,6-trimethyl-quinoxalin
• 2,3,7-TRIMETHYLQUINOXALINE
• Quinoxaline, 2,3,6-trimethyl-
• Quinoxaline,2,3,6-trimethyl-
• FCH1115995
• AX8065268
• ST2403589
• ST50407238

• MDL： MFCD00047593
• Inchi： 1S/C11H12N2/c1-7-4-5-10-11(6-7)13-9(3)8(2)12-10/h4-6H,1-3H3
• InChI Key： GQRWKGBOBWHKHP-UHFFFAOYSA-N
• SMILES： N1C(C([H])([H])[H])=C(C([H])([H])[H])N=C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=12

Computed Properties

• Exact Mass: 172.10000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Uncertain
• Density: 1.084
• Melting Point: 91-94℃
• Boiling Point: 278 ºC
• Flash Point: 114 ºC
• PSA: 25.78000
• LogP: 2.55500
• Solubility: Uncertain

2,3,6-Trimethylquinoxaline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H412
• Warning Statement： P261-P273-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38